1-(2,6-Dimethylmorpholin-4-yl)-3-(5-methyl-2-propan-2-ylphenoxy)propan-2-ol

Specification

• Molecular Formula: C19H31NO3
• Molecular Weight: 321.5 g/mol
• IUPAC Name: 1-(2,6-dimethylmorpholin-4-yl)-3-(5-methyl-2-propan-2-ylphenoxy)propan-2-ol
• Standard InChI: InChI=1S/C19H31NO3/c1-13(2)18-7-6-14(3)8-19(18)22-12-17(21)11-20-9-15(4)23-16(5)10-20/h6-8,13,15-17,21H,9-12H2,1-5H3
• Standard InChI Key: XTOKLWGMMJVQST-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC(COC2=C(C=CC(=C2)C)C(C)C)O

Introduction

Synthesis and Reaction Conditions

The synthesis of 1-(2,6-Dimethylmorpholin-4-yl)-3-(5-methyl-2-propan-2-ylphenoxy)propan-2-ol would likely involve multi-step organic reactions, similar to those used for related compounds. These reactions typically require careful control of temperature, solvents, and catalysts to optimize yield and purity.

Step	Reaction Conditions
1. Preparation of Morpholine Derivative	Involves the synthesis of the morpholine ring, often using amines and aldehydes.
2. Introduction of Phenoxy Group	Requires the use of appropriate phenol derivatives and coupling agents.
3. Modification with 5-Methyl-2-propan-2-yl Group	Involves alkylation or arylation reactions to introduce the specific substituent.

Potential Applications and Biological Activity

Morpholine derivatives are known for their diverse biological activities, including potential applications in pharmaceuticals. The specific biological activity of 1-(2,6-Dimethylmorpholin-4-yl)-3-(5-methyl-2-propan-2-ylphenoxy)propan-2-ol would depend on its interactions with biological systems, which could be explored through pharmacokinetic and pharmacodynamic studies.

Potential Application	Description
Pharmaceutical Applications	Could be explored for therapeutic uses based on its biological activity.
Biological Interactions	Requires further research to understand its interactions with enzymes, receptors, or other biological molecules.